![molecular formula C7H2Cl4O B047947 2,4,6-Trichlorobenzoyl chloride CAS No. 4136-95-2](/img/structure/B47947.png)
2,4,6-Trichlorobenzoyl chloride
Overview
Description
2,4,6-Trichlorobenzoyl chloride, also known as Yamaguchi’s reagent, is a chlorinated aromatic compound that is commonly used in a variety of organic syntheses . It is the primary reactant in Yamaguchi esterification and readily reacts with alcohols .
Synthesis Analysis
2,4,6-Trichlorobenzoyl chloride is prepared by reacting 2,4,6-trichloroaniline with N-butyllithium in a carbon dioxide atmosphere. This produces 2,4,6-trichlorobenzoic acid, which can then be refluxed in thionyl chloride to form 2,4,6-trichlorobenzoyl chloride .Chemical Reactions Analysis
2,4,6-Trichlorobenzoyl chloride is often used for the Yamaguchi esterification and macrolactonization . It readily reacts with alcohols to form esters .Physical And Chemical Properties Analysis
2,4,6-Trichlorobenzoyl chloride is a light yellow liquid with a density of 1.561 g/mL. It has a boiling point of 107 - 108 °C (225 - 226 °F). It reacts with water .Scientific Research Applications
Preparation of γ-lactone and δ-lactone
2,4,6-Trichlorobenzoyl chloride is used in the preparation of γ-lactone and δ-lactone . These lactones are cyclic esters that are commonly used in a variety of chemical reactions.
Synthesis of Aliphatic Aromatic Anhydrides
This compound is used in the synthesis of aliphatic aromatic anhydrides . These anhydrides are important in the production of dyes, pharmaceuticals, and resins.
Synthesis of Amphiphilic Hyaluronan
2,4,6-Trichlorobenzoyl chloride is required for the synthesis of amphiphilic hyaluronan . Hyaluronan is a type of polysaccharide that plays a crucial role in cell proliferation and migration.
Preparation of Mixed Anhydride
This compound is used in the preparation of mixed anhydride . Mixed anhydrides are intermediates in various organic reactions.
Synthesis of Angelate Esters
2,4,6-Trichlorobenzoyl chloride is used in the synthesis of angelate esters . These esters are used in the perfume industry and as chemical intermediates.
Synthesis of Spongistatin 1 and Spongistatin 2
This compound is used in the synthesis of both spongistatin 1 and spongistatin 2 . These are potent antitumor agents.
Preparation of Large-Ring Lactones
2,4,6-Trichlorobenzoyl chloride is used in the preparation of large-ring lactones in high yields . These lactones have applications in the field of medicinal chemistry.
Yamaguchi Esterification
It is the primary reactant in Yamaguchi esterification . This reaction creates 2,4,6-trichlorobenzoic acid as a byproduct .
Mechanism of Action
Target of Action
2,4,6-Trichlorobenzoyl chloride, also known as Yamaguchi’s reagent, is primarily used in organic synthesis . Its primary targets are alcohols, with which it readily reacts .
Mode of Action
The compound interacts with its targets (alcohols) in a process known as Yamaguchi esterification . In this reaction, 2,4,6-Trichlorobenzoyl chloride, when mixed with a stoichiometric amount of 4-dimethylaminopyridine, cyclizes and forms esters . This reaction results in the creation of 2,4,6-trichlorobenzoic acid as a byproduct .
Biochemical Pathways
The Yamaguchi esterification process is a crucial biochemical pathway affected by 2,4,6-Trichlorobenzoyl chloride . This pathway leads to the formation of esters, which are essential components in a variety of biological processes and pharmaceutical products .
Pharmacokinetics
It’s worth noting that the compound is a light yellow liquid with a density of 1561 g/mL at 25 °C .
Result of Action
The primary result of 2,4,6-Trichlorobenzoyl chloride’s action is the formation of esters via the Yamaguchi esterification process . These esters have a wide range of applications in organic chemistry and medicinal chemistry .
Action Environment
2,4,6-Trichlorobenzoyl chloride is sensitive to moisture and reacts with water . Therefore, it must be kept in a dry and well-ventilated place . It’s also worth noting that the compound has a boiling point of 107-108 °C at 6 mmHg, indicating that it can be volatile under certain conditions .
Safety and Hazards
Future Directions
2,4,6-Trichlorobenzoyl chloride may be used in the preparation of γ-lactone and δ-lactone, aliphatic aromatic anhydrides, required for the synthesis of amphiphilic hyaluronan, mixed anhydride, required for the synthesis of angelate esters, synthesis of both spongistatin 1 and spongistatin 2, and large-ring lactones in high yields .
properties
IUPAC Name |
2,4,6-trichlorobenzoyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2Cl4O/c8-3-1-4(9)6(7(11)12)5(10)2-3/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZGSEIVTQLXWRO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Cl)C(=O)Cl)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2Cl4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80369980 | |
Record name | 2,4,6-Trichlorobenzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80369980 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4,6-Trichlorobenzoyl chloride | |
CAS RN |
4136-95-2 | |
Record name | 2,4,6-Trichlorobenzoyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4136-95-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,4,6-Trichlorobenzoyl chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004136952 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,4,6-Trichlorobenzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80369980 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4,6-TRICHLOROBENZOYL CHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1083Y98L1D | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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